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Compound of Interest

Compound Name: LCB 03-0110

Cat. No.: B15578511 Get Quote

Application Notes and Protocols: LCB 03-0110
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility of the multi-kinase inhibitor LCB
03-0110, along with protocols for its use in experimental settings. LCB 03-0110 is a potent

inhibitor of several tyrosine kinases, making it a valuable tool for research in oncology,

inflammation, and fibrosis.

Introduction
LCB 03-0110, a thienopyridine derivative, is a potent, ATP-competitive inhibitor of multiple

tyrosine kinases. Its targets include the Discoidin Domain Receptor (DDR) family, c-Src kinase

family, Bruton's tyrosine kinase (Btk), spleen tyrosine kinase (Syk), and Vascular Endothelial

Growth Factor Receptor 2 (VEGFR-2).[1][2][3][4] By inhibiting these kinases, LCB 03-0110 can

suppress various cellular processes such as proliferation, migration, and inflammatory

responses.[3] Research has shown its anti-angiogenic activity through the targeting of VEGFR-

2 and JAK/STAT3 signaling.[1] It also suppresses the activation of macrophages and

fibroblasts, key players in tissue fibrosis and scar formation.[3][5]

Data Presentation: Solubility of LCB 03-0110
The solubility of LCB 03-0110 is highly dependent on whether it is in its free base form or as a

dihydrochloride salt. The dihydrochloride salt exhibits significantly higher aqueous solubility.
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Table 1: Solubility of LCB 03-0110 (Free Base)

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 93 168.3
Sonication is

recommended.[6]

Ethanol 4 7.23
Heating is

recommended.[6]

Water < 1
Insoluble or slightly

soluble

Table 2: Solubility of LCB 03-0110 dihydrochloride

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

Water Up to 49.05 100 Soluble.[2][7]

DMSO 30 61.17
Sonication is

recommended.[8]

DMSO Up to 49.05 100 Soluble.[2][7]

Signaling Pathways
LCB 03-0110 exerts its biological effects by inhibiting key signaling pathways involved in cell

growth, angiogenesis, and inflammation.
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Caption: LCB 03-0110 inhibits angiogenesis by targeting VEGFR-2 and JAK/STAT3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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